4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide
• InChI: InChI=1S/C21H13Cl2N3O4/c1-11-2-3-13(8-16(11)23)21-25-17-10-14(5-7-19(17)30-21)24-20(27)12-4-6-15(22)18(9-12)26(28)29/h2-10H,1H3,(H,24,27)
• InChI Key: ZRVABIHYFIKPPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C21H13Cl2N3O4
• Molecular Weight: 442.2 g/mol

Description

4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide, also known as C16H10Cl2N4O4, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide is not fully understood. However, it is believed to work by binding to specific target molecules and altering their function. This compound has been found to have a high affinity for certain enzymes and receptors, making it a valuable tool for studying their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide vary depending on the specific target molecule it interacts with. Some of the effects that have been observed include changes in enzyme activity, alterations in receptor function, and changes in protein-protein interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide in lab experiments is its high affinity for certain target molecules. This makes it a valuable tool for studying the structure and function of these molecules. However, one limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving 4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide. Some possible areas of focus include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Exploration of the potential applications of this compound in drug discovery.
3. Development of new methods for synthesizing this compound.
4. Investigation of the potential use of this compound in diagnostic imaging.
5. Studies to determine the potential toxicity of this compound and its safety for use in humans.
Conclusion
In conclusion, 4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide is a valuable tool for studying various biological processes. Its high affinity for certain target molecules makes it a useful tool for studying the structure and function of these molecules. While its mechanism of action is not fully understood, there are many potential future directions for research involving this compound.

Synthesis Methods

The synthesis of 4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide involves several steps. The first step involves the reaction of 3-chloro-4-methylphenylamine with 2-hydroxybenzaldehyde to form 2-(3-chloro-4-methylphenyl)-1,3-benzoxazole. This intermediate is then reacted with 3-nitrobenzoyl chloride to form the final product.

Scientific Research Applications

The compound 4-chloro-N-[2-(3-chloro-4-methylphenyl)-1,3-benzoxazol-5-yl]-3-nitrobenzamide has been used in a variety of scientific research applications. One of the most common uses of this compound is as a fluorescent probe for detecting protein-protein interactions. It has also been used as a tool for studying the structure and function of various enzymes and receptors.